Cas no 1342474-48-9 ((3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE)
(3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole-5-methanamine, 3-cyclopropyl-1-methyl-
- (3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE
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- Inchi: 1S/C7H12N4/c1-11-6(4-8)9-7(10-11)5-2-3-5/h5H,2-4,8H2,1H3
- InChI Key: FNMXKIOFMCGDMH-UHFFFAOYSA-N
- SMILES: N1(C)C(CN)=NC(C2CC2)=N1
(3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM433560-100mg |
(3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE |
1342474-48-9 | 95%+ | 100mg |
$485 | 2023-03-27 | |
| Chemenu | CM433560-250mg |
(3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE |
1342474-48-9 | 95%+ | 250mg |
$680 | 2023-03-27 | |
| Chemenu | CM433560-500mg |
(3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE |
1342474-48-9 | 95%+ | 500mg |
$1057 | 2023-03-27 | |
| Enamine | EN300-1077311-0.05g |
(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methanamine |
1342474-48-9 | 95% | 0.05g |
$293.0 | 2023-10-28 | |
| Enamine | EN300-1077311-0.1g |
(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methanamine |
1342474-48-9 | 95% | 0.1g |
$437.0 | 2023-10-28 | |
| Enamine | EN300-1077311-0.25g |
(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methanamine |
1342474-48-9 | 95% | 0.25g |
$623.0 | 2023-10-28 | |
| Enamine | EN300-1077311-0.5g |
(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methanamine |
1342474-48-9 | 95% | 0.5g |
$980.0 | 2023-10-28 | |
| Enamine | EN300-1077311-1.0g |
(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methanamine |
1342474-48-9 | 95% | 1g |
$1256.0 | 2023-06-10 | |
| Enamine | EN300-1077311-2.5g |
(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methanamine |
1342474-48-9 | 95% | 2.5g |
$2464.0 | 2023-10-28 | |
| Enamine | EN300-1077311-5.0g |
(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methanamine |
1342474-48-9 | 95% | 5g |
$3645.0 | 2023-06-10 |
(3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE
Introduction to (3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE and Its Significance in Modern Chemical Biology
(3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE, with the CAS number 1342474-48-9, is a compound of significant interest in the field of chemical biology. This heterocyclic amine has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The compound's molecular framework, featuring a cyclopropyl group and a 1-methyl-1H-1,2,4-triazole core, positions it as a versatile scaffold for designing novel bioactive molecules.
The cyclopropyl moiety in (3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE contributes to its stability and reactivity, making it an attractive component in synthetic chemistry. This feature allows for further functionalization, enabling the creation of derivatives with tailored biological activities. The 1-methyl-1H-1,2,4-triazole ring is known for its ability to interact with biological targets, such as enzymes and receptors, which underscores the compound's potential in medicinal chemistry.
Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds like (3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOLE)METHANAMINE in developing innovative therapeutic agents. Studies have demonstrated that such compounds can modulate various biological pathways, making them valuable candidates for treating a range of diseases. The structural diversity offered by the cyclopropyl and triazole moieties provides a rich foundation for designing molecules that can interact selectively with disease-causing targets.
In particular, the triazole ring has been extensively studied for its pharmacological properties. It is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a methyl group further enhances its pharmacological profile by improving metabolic stability and bioavailability. These characteristics make (3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL)METHANAMINE a promising candidate for further investigation in drug discovery.
Current research is focusing on exploring the synthetic pathways and derivatives of (3-CYCLOPROPYL-1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE. Scientists are employing cutting-edge techniques such as combinatorial chemistry and high-throughput screening to identify novel analogs with enhanced biological activity. These efforts are expected to yield compounds with improved efficacy and reduced side effects.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and material science. For instance, derivatives of (3-CYCLOPROPYL-1-METHYL-1H-1,< strong>2, strong>< strong>4 strong>-< strong>TRIAZOL strong>-< strong>5-YL strong>)< strong>METHANAMINE strong>> could be developed as novel pesticides or catalysts due to their ability to interact with biological systems.
The synthesis of (3-CYCLOPROPYL strong>-< strong> 1-METHYL> involves multi-step organic reactions that highlight the compound's complexity. Advanced synthetic methodologies are being employed to optimize yield and purity. These include transition metal-catalyzed reactions and asymmetric synthesis techniques that enhance the efficiency of the process.
The pharmacokinetic properties of
In conclusion,
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